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Compound of Interest

Compound Name: EcDsbB-IN-10

Cat. No.: B1671076 Get Quote

Application Notes and Protocols for EcDsbB-IN-
10
For Research Use Only

Introduction
EcDsbB-IN-10 is a potent inhibitor of the Escherichia coli disulfide bond-forming protein B

(EcDsbB), a key enzyme in the bacterial disulfide bond formation (Dsb) pathway. This pathway

is crucial for the correct folding and function of a multitude of periplasmic and outer membrane

proteins, including many virulence factors. By inhibiting EcDsbB, EcDsbB-IN-10 disrupts the

DsbA-DsbB redox cascade, leading to an accumulation of reduced DsbA and subsequent

misfolding of its substrate proteins. This mechanism of action makes EcDsbB-IN-10 a valuable

tool for studying bacterial physiology, virulence, and for the development of novel anti-virulence

agents.

EcDsbB-IN-10 is a warfarin analog, identified as 3-(α-acetonylbenzyl)-4-hydroxycoumarin. Its

inhibitory activity against EcDsbB has been characterized both in vitro and in vivo. These

application notes provide detailed protocols for the synthesis, purification, and research

applications of EcDsbB-IN-10.
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Parameter Value Reference

Chemical Name
3-(α-acetonylbenzyl)-4-

hydroxycoumarin
N/A

Molecular Formula C₁₉H₁₆O₄ N/A

Molecular Weight 308.33 g/mol N/A

CAS Number 129-06-6 (for Warfarin) N/A

Appearance White to off-white solid N/A

Solubility Soluble in DMSO and ethanol N/A

in vitro IC₅₀ (EcDsbB) 18.85 nM [1]

in vitro Kᵢ (EcDsbB) 0.8 ± 0.1 nM [1]

in vivo IC₅₀ (DsbA oxidation) 0.9 ± 0.5 µM [1]

Signaling Pathway
The DsbA-DsbB pathway is responsible for the introduction of disulfide bonds into folding

proteins in the periplasm of Gram-negative bacteria. Reduced DsbA is oxidized by the inner

membrane protein DsbB, which in turn transfers electrons to the quinone pool. EcDsbB-IN-10
specifically inhibits the activity of EcDsbB, thereby disrupting this critical pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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